Cas no 1862652-93-4 (4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine)

• Product Name: 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine
• CAS No: 1862652-93-4
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5325011
• Update Time: 2025-08-05

4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-(2-propen-1-yloxy)-
• 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine

• Inchi： 1S/C9H8N2OS/c1-2-4-12-8-7-3-5-13-9(7)11-6-10-8/h2-3,5-6H,1,4H2
• InChI Key： YMOCEHRUBRYCHX-UHFFFAOYSA-N
• SMILES： C1=NC(OCC=C)=C2C=CSC2=N1

Additional information on 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine

Introduction to 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine (CAS No. 1862652-93-4)

4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1862652-93-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of an alkoxy group linked to a propenyl chain and the integration of a thiophene ring into a pyrimidine core contribute to its unique chemical and pharmacological properties.

The synthesis and exploration of 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine have been driven by its potential as a lead compound in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their ability to modulate biological pathways effectively. The structural features of this molecule make it an attractive candidate for further investigation, particularly in the context of targeting diseases associated with dysregulated cellular processes.

In the realm of medicinal chemistry, thieno[2,3-d]pyrimidine scaffolds have been extensively studied for their role in inhibiting kinases and other enzymes involved in cancer progression. The introduction of a propenyl alkoxy group at the 4-position of the thienopyrimidine ring introduces additional conformational flexibility, which can be exploited to enhance binding affinity and selectivity. This modification has been shown to improve solubility and metabolic stability, key factors in drug development.

Recent studies have demonstrated that derivatives of thieno[2,3-d]pyrimidine exhibit potent activity against various kinases, including those implicated in tyrosine kinase-driven cancers. For instance, research has indicated that compounds with similar structural motifs can inhibit the activity of Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs), which are critical in tumor angiogenesis and proliferation. The propenyl alkoxy substituent in 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine may further enhance its interaction with these targets by optimizing the orientation and accessibility of key pharmacophoric groups.

The pharmacokinetic profile of 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine is another area of interest. The alkoxy group can influence both absorption and excretion by affecting lipid solubility and metabolic pathways. Preliminary computational studies suggest that this compound may exhibit favorable pharmacokinetic properties, including improved oral bioavailability and reduced clearance rates. Such characteristics are highly desirable for developing drugs with prolonged therapeutic effects.

Moreover, the thiophene ring in 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine contributes to its potential as an antimicrobial agent. Thiophene derivatives have been reported to possess activity against Gram-positive bacteria and fungi by disrupting cell wall synthesis or membrane integrity. The combination of a pyrimidine core with a propenyl alkoxy group may enhance these effects by creating multiple interaction points with microbial targets.

In conclusion, 4-(prop-2-en-1-yloxy)thieno[2,3-d]pyrimidine (CAS No. 1862652-93-4) represents a promising candidate for further pharmaceutical development. Its unique structural features offer potential advantages in terms of biological activity, pharmacokinetics, and antimicrobial properties. Ongoing research aims to elucidate its mechanism of action and optimize its chemical structure for therapeutic applications. As our understanding of disease pathways continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.